Cas no 61009-99-2 (5-tert-butyl-2-chloro-3-hydroxymethylene-cyclohex-1-ene carboxaldehyde)

• Product Name: 5-tert-butyl-2-chloro-3-hydroxymethylene-cyclohex-1-ene carboxaldehyde
• CAS No: 61009-99-2
• MF: C₁₂H₁₇ClO₂
• MW: 228.715183019638
• CID: 953830
• PubChem ID: 57351475
• Update Time: 2025-04-19

5-tert-butyl-2-chloro-3-hydroxymethylene-cyclohex-1-ene carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2-chloro-3-hydroxymethylene-cyclohex-1-ene carboxaldehyde
• 5-tert-butyl-2-chloro-3-(hydroxymethylidene)cyclohexene-1-carbaldehyde
• 5-tert-Butyl-2-chlor-1-formyl-3-hydroxymethylencyclohexen
• 5-tert-butyl-2-chloro-3-hydroxymethylene-cyclohex-1-ene carbaldehyde
• 61009-99-2
• 5-tert-Butyl-2-chloro-3-(hydroxymethylidene)cyclohex-1-ene-1-carbaldehyde
• DTXSID60722357

• Inchi： 1S/C12H17ClO2/c1-12(2,3)10-4-8(6-14)11(13)9(5-10)7-15/h6-7,10,14H,4-5H2,1-3H3
• InChI Key： WZGNXTLANSENNA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)CC(CC1=CO)C(C)(C)C

Computed Properties

• Exact Mass: 228.09200
• Monoisotopic Mass: 228.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.57620